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Compound of Interest

Compound Name: Saxitoxin-13C,15N2

. Get Quote

Cat. No.: B1157113

For researchers, scientists, and drug development professionals, the safe handling of potent
neurotoxins like Saxitoxin-13C,15N2 is of paramount importance. Adherence to strict safety
protocols and operational plans is critical to mitigate the risks associated with this compound.

This document provides essential, immediate safety and logistical information, including

procedural guidance for handling and disposal.

Quantitative Safety Data

The following table summarizes key quantitative data for Saxitoxin. Note that these values are

for unlabeled Saxitoxin and should be considered representative for Saxitoxin-13C,15N2 in

the absence of specific data for the labeled compound.

Parameter

Value

Species/Conditions

Lethal Dose (LD50)

0.6 ug/kg

Human (parenteral)[1]

5.7 pg/kg

Human (oral)[1]

263 po/kg

Mouse (oral)[2]

Lethal Concentration (LC50)

300 pg/m3/24H

Mouse (inhalation)[2]

Decontamination

10% aqueous bleach solution

for at least 30 minutes

Effective for inactivation[1]

Storage Temperature

Below -20°C

Deep freeze[2]
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Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate level of PPE. For
handling Saxitoxin, Level C or B protection may be required depending on the procedures.

Standard Laboratory Operations (BSL-2)[1]:

Gloves: Chemical-resistant outer and inner gloves are necessary.[3]

Lab Coat: A designated lab coat must be worn.[1]

Eye Protection: Safety glasses or goggles are mandatory.[1]

Respiratory Protection: An N95 respirator or higher may be required, depending on the risk

of aerosol generation.[1]
For Spills or Operations with High Risk of Aerosolization:

o Higher levels of respiratory protection, such as a powered air-purifying respirator (PAPR) or a
self-contained breathing apparatus (SCBA), may be necessary.[3][4]

o Chemical-resistant clothing, such as a hooded splash suit or coveralls, should be worn.[3]

Experimental Protocol: Safe Handling and Disposal
of Saxitoxin-13C,15N2

This protocol outlines the essential steps for safely handling Saxitoxin-13C,15N2 in a
laboratory setting.

1. Preparation and Pre-Handling:

o Ensure all personnel are trained on the specific hazards and safe handling procedures for
saxitoxin.[1]

o Work must be conducted in a designated area, such as a chemical fume hood or a certified
biological safety cabinet (BSC).[1] Dry forms of saxitoxin must always be handled in one of
these enclosures.[1]
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Post a "Toxins in Use" sign on the laboratory door.[1]

Prepare all necessary materials, including PPE, decontamination solutions, and waste
containers, before handling the toxin.

. Handling Procedures:
Dry (Powdered) Saxitoxin:
o Handle with extreme caution to avoid generating dust.[1]

o Itis recommended to resuspend the entire vial at once rather than weighing out small
aliquots to minimize the risk of aerosolization.[1]

Liquid Saxitoxin Solutions:
o Use appropriate pipetting techniques to avoid splashes and aerosols.
o All manipulations should be performed over a spill tray.
. Post-Handling and Decontamination:
Decontaminate all surfaces and equipment that may have come into contact with saxitoxin.

Use a 10% aqueous bleach solution and allow a contact time of at least 30 minutes for
effective inactivation.[1]

Wipe down the work area in the fume hood or BSC.
Carefully remove and dispose of PPE as contaminated waste.
. Waste Disposal:

All solid waste (e.g., pipette tips, tubes, gloves) and liquid waste contaminated with saxitoxin
must be inactivated before disposal.

Treat waste with a 10% bleach solution for a minimum of 30 minutes.[1]
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 After inactivation, dispose of the waste in accordance with all applicable federal, state, and
local regulations.[5]

5. Emergency Procedures:

o Exposure: In case of skin contact, immediately wash the affected area with soap and water
for at least 15 minutes.[1] For eye contact, flush with copious amounts of water for at least
15 minutes.[5] Seek immediate medical attention for any exposure.[5] In the event of a
potential exposure that could cause symptoms, call emergency services immediately.[1]

o Spill: For a liquid toxin spill, wear appropriate PPE (mask, gloves, safety glasses, lab coat).
[1] Evacuate the immediate area for at least 30 minutes to allow aerosols to dissipate.[1]
Cover the spill with absorbent material, apply 10% bleach, and allow a 30-minute contact
time before cleaning up.

Workflow for Safe Handling of Saxitoxin-13C,15N2
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Caption: Workflow for the safe handling of Saxitoxin-13C,15N2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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